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Compound of Interest

Compound Name: 2-Ethylphenol

Cat. No.: B104991

Essential Safety and Handling Guide for 2-
Ethylphenol

This guide provides crucial safety protocols, operational procedures, and disposal plans for the
handling of 2-Ethylphenol in a laboratory environment. It is intended for researchers,
scientists, and drug development professionals to ensure safe handling and mitigate exposure
risks.

Chemical Identifier:
e Name: 2-Ethylphenol
e CAS Number: 90-00-6

e Molecular Formula: CsH100[1]

Hazard Identification and Classification

2-Ethylphenol is a hazardous substance that requires careful handling. It is classified as
follows:

o Harmful if swallowed, in contact with skin, or if inhaled.[2][3]

» Causes severe skin burns and eye damage.
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e May cause respiratory irritation.[4][5]

Signal Word: Danger[4]

Hazard Statements:

e H302: Harmful if swallowed[6]

e H312: Harmful in contact with skin[2]

e H314: Causes severe skin burns and eye damage|[6]
o H318: Causes serious eye damage[6][4]

o H332: Harmful if inhaled[2]

e H335: May cause respiratory irritation[4]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure.

PPE Category Specification

Chemical safety goggles or a face shield.[7]
Must comply with OSHA's eye and face
protection regulations in 29 CFR 1910.133 or
European Standard EN166.[8]

Eye Protection

Impervious, chemical-resistant gloves (e.g.,
. _ nitrile, neoprene, or butyl rubber) and a lab coat
Skin Protection ] ) )
or protective clothing to prevent skin contact.[2]

[7] Inspect gloves before use.[7]

Use in a well-ventilated area, preferably a
) ) chemical fume hood.[7] If ventilation is
Respiratory Protection ] ]
inadequate or if aerosols may be generated, use

a NIOSH-approved respirator.[7][8]
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Quantitative Safety Data

Parameter Value

Oral LD50 (Mouse) 600 mg/kg[6][5]1[9]
Intraperitoneal LD50 (Mouse) 172 mg/kg[5][9]

Flash Point 78 °C (172.4 °F) - closed cup[4]
Density 1.037 g/mL at 25 °C[4]

Vapor Pressure 0.153 mmHg at 25 °C[5]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety.

Pre-Handling Procedure

* Review Safety Data Sheet (SDS): Before commencing any work, thoroughly read and
understand the SDS for 2-Ethylphenol.[7]

o Assemble PPE: Ensure all necessary PPE is readily available and in good condition.[7]

o Prepare Workspace: Work should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.[7] Ensure an eyewash station and safety shower are
accessible.[8]

o Gather Materials: Have all experimental apparatus and reagents prepared and within reach
to minimize movement and potential for spills.

Safe Handling Protocol

» Donning PPE: Put on all required PPE before handling the chemical.

e Dispensing: Carefully measure and dispense 2-Ethylphenol, avoiding splashing and the
creation of aerosols.[7] Use non-sparking tools.[7]

e Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid
open flames.[6][8]
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o Storage: Store 2-Ethylphenol in a cool, dry, and well-ventilated place in a tightly sealed
container.[7][10] Keep it away from heat, sparks, open flames, and direct sunlight.[7][10] It is
incompatible with strong oxidizing agents, acid chlorides, and acid anhydrides.[8][11]

Spill Response

o Evacuate: Immediately evacuate the affected area.[7]
o Ventilate: Ensure adequate ventilation.[7]

» Containment: Wearing full PPE, contain the spill using an inert, liquid-binding material such
as sand, diatomite, or universal binders.[4]

» Collection: Collect the absorbed material and place it in a designated, properly labeled, and
sealed hazardous waste container.[7]

Disposal Plan

o Waste Collection: All waste containing 2-Ethylphenol must be collected in a designated
hazardous waste container.[7] Do not dispose of it with household garbage or pour it down
the drain.[2]

o Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
chemical name "2-Ethylphenol".

» Disposal: Dispose of the hazardous waste through a licensed waste disposal company,
following all local, regional, and national regulations.

Visual Safety Workflows
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Personal Protective Equipment (PPE) Selection
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Caption: PPE selection workflow for handling 2-Ethylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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